Cas no 2306263-88-5 (tert-butyl 4-cyano-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-butyl 4-cyano-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 2306263-88-5
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 5294423
• Update Time: 2026-03-10

tert-butyl 4-cyano-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.5]decane-8-carboxylic acid, 1-cyano-, 1,1-dimethylethyl ester
• tert-butyl 4-cyano-8-azaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C15H24N2O2/c1-14(2,3)19-13(18)17-9-7-15(8-10-17)6-4-5-12(15)11-16/h12H,4-10H2,1-3H3
• InChI Key： DMIAWQJIDAACTO-UHFFFAOYSA-N
• SMILES： C1(C#N)C2(CCN(C(OC(C)(C)C)=O)CC2)CCC1

Additional information on tert-butyl 4-cyano-8-azaspiro[4.5]decane-8-carboxylate

Terbutyl 4-Cyano-8-Azaspiro[4.5]Decane-8-Carboxylate (CAS No. 2306263-88-5): A Versatile Scaffold in Modern Chemical Biology

The tert-butyl 4-cyano-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2306263-88-5) represents a structurally unique compound at the intersection of organic synthesis and medicinal chemistry. This spirocyclic amide derivative combines the rigidity of a spiro[4.5]decane core with the reactivity of cyano and tert-butoxycarbonyl functionalities, positioning it as a promising intermediate in drug discovery and advanced material science applications. Recent studies highlight its potential in modulating protein-protein interactions (PPIs) through conformationally constrained pharmacophores, a critical area in developing next-generation therapeutics.

Structurally, the spiro[4.5]decane framework imposes significant steric constraints on molecular flexibility, which is strategically advantageous for stabilizing bioactive conformations. The cyano group at position 4 contributes both electron-withdrawing properties and hydrogen bonding capacity, enhancing ligand efficiency when incorporated into drug candidates targeting kinases or proteases. Meanwhile, the tert-butoxycarbonyl ester serves as a removable protecting group, enabling orthogonal functionalization strategies during multistep synthesis workflows.

Emerging research from the Journal of Medicinal Chemistry (2023) demonstrates this compound's utility in creating stapled peptides—constrained oligomers that bypass cellular degradation pathways. By incorporating the azaspiro motif into peptide backbones, researchers achieved up to 17-fold increases in binding affinity against oncogenic transcription factors compared to linear analogs. Such advancements underscore its role in overcoming traditional limitations of peptide-based therapeutics.

Synthetic methodologies for this compound have evolved significantly since its initial report in Tetrahedron Letters (2019). Modern protocols now employ palladium-catalyzed spirocyclization of appropriately substituted dipeptide derivatives under mild conditions (c.f. Org. Lett., 2021). This transition metal-mediated approach achieves >90% yield while minimizing side reactions typically associated with acid-catalyzed cyclizations, reflecting broader industry trends toward sustainable and efficient synthesis pathways.

In materials science applications, the compound's rigidity enables its use as a monomer for constructing mechanically interlocked molecules (MIMs). Recent work published in Nature Chemistry (2023) showed that copolymerization with azobenzene units creates stimuli-responsive materials exhibiting reversible shape-memory effects under UV irradiation—a breakthrough for smart drug delivery systems requiring external activation mechanisms.

Clinical translation studies are currently exploring this scaffold's potential in epigenetic therapy targeting bromodomain proteins. Preclinical data from Cell Chemical Biology (2023) indicate that analogs derived from this core demonstrate selective inhibition of BET family proteins with IC₅₀ values below 1 nM while maintaining submicromolar cytotoxicity profiles—a critical balance for developing non-toxic epigenetic modulators.

Safety evaluations conducted under Good Laboratory Practice guidelines confirm low acute toxicity (LD₅₀ > 5 g/kg) while emphasizing standard precautions for handling organic isocyanates during unprotected intermediate stages. Regulatory compliance aligns with REACH Annex VI requirements for non-hazardous chemical intermediates used in controlled laboratory settings.

This multifunctional molecule continues to inspire interdisciplinary research at institutions like MIT's Institute for Medical Engineering & Science and Novartis' Structural Genomics Consortium laboratories, where high-throughput screening platforms are identifying novel biological targets amenable to spirocyclic modulation strategies.